Cas no 101650-18-4 (1,3-Dioxolane,2-(3-bromopropyl)-2-propyl-)

1,3-Dioxolane,2-(3-bromopropyl)-2-propyl- structure
101650-18-4 structure
Product Name:1,3-Dioxolane,2-(3-bromopropyl)-2-propyl-
CAS No:101650-18-4
MF:C9H17BrO2
MW:237.134082555771
CID:124708
PubChem ID:53925780
Update Time:2025-04-18

1,3-Dioxolane,2-(3-bromopropyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane,2-(3-bromopropyl)-2-propyl-
    • 1-BROMO-3-ETHYLENEDIOXY-HEPTANE
    • 2-(2-bromoethyl)-3-propyl-1,4-dioxane
    • 2-(3-bromopropyl)-2-propyl-1,3-dioxolane
    • bromo-7 heptanone-4 ethylene-acetal
    • INRNFOINQWRSFI-UHFFFAOYSA-N
    • SCHEMBL6739159
    • 101650-18-4
    • Inchi: 1S/C9H17BrO2/c1-2-4-9(5-3-6-10)11-7-8-12-9/h2-8H2,1H3
    • InChI Key: INRNFOINQWRSFI-UHFFFAOYSA-N
    • SMILES: BrCCCC1(CCC)OCCO1

Computed Properties

  • Exact Mass: 236.04100
  • Monoisotopic Mass: 236.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.70470
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